5-bromo-N-(4-ethylphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

• IUPAC Name: 5-bromo-N-(4-ethylphenyl)-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C14H14BrN3OS/c1-3-9-4-6-10(7-5-9)17-13(19)12-11(15)8-16-14(18-12)20-2/h4-8H,3H2,1-2H3,(H,17,19)
• InChI Key: AOOZKZFWGFULBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=NC(=NC=C2Br)SC
• Molecular Formula: C14H14BrN3OS
• Molecular Weight: 352.25 g/mol

Description

5-bromo-N-(4-ethylphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide is a chemical compound that is commonly used in scientific research applications. It is a pyrimidine-based compound that has been shown to have a variety of biochemical and physiological effects on cells and tissues. In

Mechanism of Action

The mechanism of action of 5-bromo-N-(4-ethylphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide is not well understood. However, it has been shown to inhibit the activity of various enzymes, including protein kinases and phosphatases. It has also been shown to modulate the activity of various signaling pathways in cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-N-(4-ethylphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide are diverse. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and induce cell cycle arrest. It has also been shown to modulate the activity of various transcription factors and cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-(4-ethylphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide in lab experiments is that it is a relatively simple compound to synthesize. It is also relatively stable and can be stored for long periods of time. However, one limitation of using this compound is that its mechanism of action is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 5-bromo-N-(4-ethylphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide. One area of research could focus on further elucidating its mechanism of action. Another area of research could investigate its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, research could focus on developing new derivatives of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 5-bromo-N-(4-ethylphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide involves a multi-step process that starts with the reaction of 4-ethylphenylhydrazine with 2-chloro-5-bromopyrimidine. This reaction produces 5-bromo-N-(4-ethylphenyl)pyrimidine-2-carboxamide, which is then reacted with methylsulfonyl chloride to produce 5-bromo-N-(4-ethylphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide.

Scientific Research Applications

5-bromo-N-(4-ethylphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide has been shown to have a variety of scientific research applications. It has been used as a tool compound for studying the role of various enzymes and signaling pathways in cells. It has also been used to investigate the effects of oxidative stress on cells and tissues.